Cas no 25380-61-4 (1,2-Benzisothiazole,4-chloro-)

• Product Name: 1,2-Benzisothiazole,4-chloro-
• CAS No: 25380-61-4
• MF: C₇H₄ClNS
• MW: 169.631359100342
• CID: 264003
• PubChem ID: 117462
• Update Time: 2025-04-23

1,2-Benzisothiazole,4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole,4-chloro-
• 4-chloro-1,2-benzothiazole
• 4-Chloro-1,2-benzisothiazole
• SCHEMBL476813
• EINECS 246-927-6
• 4-Chlorobenzo[d]isothiazole
• 4-chlorobenzisothiazole
• NS00027880
• DTXSID10180029
• 25380-61-4

• Inchi： 1S/C7H4ClNS/c8-6-2-1-3-7-5(6)4-9-10-7/h1-4H
• InChI Key： DHLIRMWNYRKKPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=NS2

Computed Properties

• Exact Mass: 168.97542
• Monoisotopic Mass: 168.975298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.435
• Boiling Point: 189.1°Cat760mmHg
• Flash Point: 68.2°C
• Refractive Index: 1.695
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,2-Benzisothiazole,4-chloro-

Introduction to 1,2-Benzisothiazole,4-chloro (CAS No. 25380-61-4)

1,2-Benzisothiazole,4-chloro (CAS No. 25380-61-4) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the benzisothiazole family, a class of molecules known for their broad spectrum of applications in medicinal chemistry. The presence of both chloro and sulfur atoms in its structure imparts unique reactivity and functionalization possibilities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 1,2-Benzisothiazole,4-chloro consists of a benzene ring fused with an isothiazole ring, with a chloro substituent at the 4-position. This arrangement creates a conjugated system that can participate in various electronic and steric interactions, influencing its reactivity and interactions with biological targets. The chloro group, in particular, is a common pharmacophore that enhances binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of benzisothiazole derivatives. Studies have demonstrated that compounds within this class exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1,2-Benzisothiazole,4-chloro has been investigated for its ability to modulate specific biological pathways, particularly those involving transcription factors and signal transduction cascades.

One of the most compelling aspects of 1,2-Benzisothiazole,4-chloro is its role as a key intermediate in the synthesis of more complex pharmacological entities. Researchers have leveraged its reactive sites to introduce additional functional groups or to link it with other heterocyclic systems, creating hybrid molecules with enhanced biological activity. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in cancer progression.

The synthesis of 1,2-Benzisothiazole,4-chloro typically involves multi-step organic reactions starting from readily available precursors. The chlorination step at the 4-position is often achieved using chlorinating agents such as phosphorus oxychloride or thionyl chloride under controlled conditions. The precise control over reaction parameters ensures high yield and purity, which are critical for subsequent pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of the interactions between 1,2-Benzisothiazole,4-chloro and biological targets. Molecular docking studies have identified potential binding pockets on proteins relevant to various diseases, providing insights into how this compound might exert its therapeutic effects. These computational approaches complement experimental efforts by predicting binding affinities and optimizing lead structures before they enter preclinical testing.

The pharmaceutical industry has taken notice of the promise offered by 1,2-Benzisothiazole derivatives, including 1,2-Benzisothiazole,4-chloro (CAS No. 25380-61-4). Several companies are currently engaged in developing novel drug candidates based on this scaffold. Early-stage clinical trials have shown encouraging results for certain benzisothiazole-based therapies targeting chronic inflammatory diseases and oncological disorders. These findings underscore the importance of continued research into this class of compounds.

In addition to its pharmaceutical applications, 1 ,2-Benzisothiazole,4-chloro has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for organic semiconductors and light-emitting diodes (LEDs). Furthermore, 1 ,2-Benzisothiazole,4-chloro can be incorporated into pesticides and herbicides due to its ability to disrupt enzymatic pathways in pests while maintaining low toxicity to non-target organisms.

The environmental impact of using 1 ,2-Benzisothiazole,4-chloro as an intermediate or active ingredient is another area of concern that researchers are actively addressing. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Biocatalytic methods are being explored as alternatives to traditional chemical synthesis, aiming to improve sustainability without compromising efficiency.

Future directions in the study of 1 ,2-Benzisothiazole,4-chloro include expanding its structural diversity through functional group modifications and exploring new synthetic methodologies. Advances in flow chemistry could enable scalable production processes for this compound, making it more accessible for industrial applications. Additionally, interdisciplinary collaborations between chemists、biologists、and pharmacologists will be crucial in unlocking the full therapeutic potential of this versatile scaffold.

In conclusion, 1 ,2-Benzisothiazole,4-chloro (CAS No. 25380-61-4) is a multifaceted compound with significant promise across multiple domains of science and industry. Its unique structural features make it an attractive candidate for drug development、materials science、and agrochemical innovation。With ongoing research efforts focused on optimizing its synthesis、biological activity、and environmental sustainability，this compound is poised to play an increasingly important role in addressing global challenges.